Cas no 89642-01-3 (7-Hydroxypyrazolo[1,5-a]pyrimidine-6-carbonitrile)

7-Hydroxypyrazolo[1,5-a]pyrimidine-6-carbonitrile structure
89642-01-3 structure
Product Name:7-Hydroxypyrazolo[1,5-a]pyrimidine-6-carbonitrile
CAS No:89642-01-3
MF:C7H4N4O
MW:160.132860183716
MDL:MFCD00973929
CID:1057236
PubChem ID:10997327
Update Time:2025-07-30

7-Hydroxypyrazolo[1,5-a]pyrimidine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 7-Hydroxypyrazolo[1,5-a]pyrimidine-6-carbonitrile
    • 7-oxo-4,7-dihydro-pyrazolo[1,5-a]pyrimidine-6-carbonitrile
    • 7-Hydroxy-pyrazolo[1,5-a]pyrimidin-6-carbonitril
    • 7-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carbonitrile
    • MFCD00973929
    • SY021429
    • A916571
    • 89642-01-3
    • AC7160
    • AKOS006274282
    • DB-229633
    • MDL: MFCD00973929
    • Inchi: 1S/C7H4N4O/c8-3-5-4-9-6-1-2-10-11(6)7(5)12/h1-2,4,10H
    • InChI Key: PWHSAQWKNBFHGC-UHFFFAOYSA-N
    • SMILES: O=C1C(C#N)=CN=C2C=CNN21

Computed Properties

  • Exact Mass: 160.03900
  • Monoisotopic Mass: 160.03851076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • PSA: 74.21000
  • LogP: 0.30658

7-Hydroxypyrazolo[1,5-a]pyrimidine-6-carbonitrile Pricemore >>

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